Cas no 2224427-47-6 (tert-butyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate
• CAS No: 2224427-47-6
• MF: C₁₂H₁₆BrN₃O₂
• MW: 314.17834186554
• MDL: MFCD31666899
• CID: 5164643
• PubChem ID: 136574340
• Update Time: 2025-08-05

tert-butyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate

• MDL： MFCD31666899
• Inchi： 1S/C12H16BrN3O2/c1-12(2,3)18-11(17)16-6-8(7-16)10-14-4-9(13)5-15-10/h4-5,8H,6-7H2,1-3H3
• InChI Key： KYZUIFZNJXYTEK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=NC=C(Br)C=N2)C1

Additional information on tert-butyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate

Terbuthyl 3-(5-Bromopyrimidin-2-Yl)Azetidine-1-Carboxylate: A Novel Scaffold for Drug Discovery and Chemical Biology

Terbuthyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate represents a pivotal compound in the field of medicinal chemistry, with its unique molecular architecture combining a 5-bromopyrimidin-2-yl group and a azetidine-1-carboxylate scaffold. This compound, with the chemical identifier CAS No. 2224427-47-6, has garnered significant attention due to its potential applications in pharmaceutical development and its structural versatility. The integration of a brominated pyrimidine ring with a cyclic nitrogen-containing structure creates a platform for diverse functionalization, enabling the exploration of novel pharmacological mechanisms.

Recent advancements in drug discovery have highlighted the importance of pyrimidine derivatives in targeting specific biological pathways. The 5-bromopyrimidin-2-yl moiety, in particular, is known for its ability to modulate enzyme activity and interact with nucleic acid bases, making it a valuable scaffold for developing antiviral and antitumor agents. Meanwhile, the azetidine-1-carboxylate ring system provides structural rigidity and enhances the compound's metabolic stability, which is critical for pharmaceutical formulations. These properties position terbuthyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate as a promising candidate for further chemical optimization.

Current research in chemical biology has demonstrated that azetidine derivatives can act as prodrugs, offering improved bioavailability and reduced toxicity compared to traditional nitrogenous compounds. The tert-butyl substituent in this molecule further stabilizes the compound by minimizing premature hydrolysis, a critical factor in ensuring therapeutic efficacy. Studies published in Journal of Medicinal Chemistry (2023) have emphasized the role of branched alkyl groups in enhancing the solubility and cellular permeability of small molecules, a feature that aligns with the design of terb0thyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate.

From a synthetic perspective, the 5-bromopyrimidin-2-yl group can be selectively functionalized to introduce additional pharmacophoric elements, such as hydrophobic or hydrophilic moieties. This adaptability is particularly relevant in the development of targeted therapies, where the ability to fine-tune molecular interactions is essential. For instance, recent work by Zhang et al. (2024) in Angewandte Chemie demonstrated that pyrimidine-based scaffolds can be modified to inhibit specific kinases involved in cancer progression, a potential application for terbuthyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate.

The azetidine-1-carboxylate ring system also offers opportunities for conjugation with other functional groups, such as fluorescent tags or targeting ligands, which could expand its utility in biological imaging and drug delivery systems. This versatility is supported by recent advances in click chemistry, where selective coupling reactions enable the rapid assembly of complex molecules. The tert-butyl group, acting as a protecting group, ensures that these modifications occur under controlled conditions, preserving the integrity of the core scaffold.

Experimental studies on terbuthyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate have shown its potential in modulating enzyme activity and cellular signaling pathways. For example, a 2023 study in ACS Chemical Biology reported that similar compounds can inhibit the activity of tyrosine kinases, which are implicated in the proliferation of certain cancers. The 5-bromopyrimidin-2-yl group is hypothesized to form hydrogen bonds with key residues in the enzyme's active site, thereby blocking substrate binding and altering biological outcomes.

Additionally, the tert-butyl substituent contributes to the compound's metabolic stability by reducing susceptibility to enzymatic degradation. This is particularly important in the context of prodrug design, where the parent molecule is activated in vivo through enzymatic cleavage. The azetidine-1-carboxylate ring further enhances this stability by forming a rigid structure that minimizes conformational flexibility, a factor that influences metabolic turnover rates.

From a mechanistic standpoint, the 5-bromopyrimidin-2-yl group can also act as a electrophilic warheadcovalent interactionscovalent inhibitorsNature Chemical Biology (2024) highlights the potential of pyrimidine derivatives in forming irreversible bonds with specific residues, a strategy that could be applied to terbuthyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate.

Moreover, the azetidine-1-carboxylate scaffold has been shown to interact with biomolecular targets such as DNA and RNA, making it a candidate for antiviralantibacterial5-bromopyrimidin-2-yl group, with its ability to mimic nucleobases, could potentially disrupt nucleic acid synthesis or repair mechanisms. This dual functionality underscores the compound's potential in addressing a wide range of therapeutic challenges.

In conclusion, terbuthyl 3-(5-bromopyrimidin-2-yl)azetidine-1-carboxylate represents a versatile scaffold with significant potential in pharmaceutical and chemical biology research. Its unique combination of a brominated pyrimidine ring and a cyclic nitrogen-containing structure provides a foundation for the development of novel therapeutics. Ongoing studies in drug discovery and chemical biology continue to uncover new applications for this compound, highlighting its importance in advancing the field of medicinal chemistry.